Octadecyl acetate

Specification

• CAS No.: 822-23-1
• Molecular Formula: C20H40O2
• Molecular Weight: 312.5 g/mol
• IUPAC Name: octadecyl acetate
• Standard InChI: InChI=1S/C20H40O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22-20(2)21/h3-19H2,1-2H3
• Standard InChI Key: OIZXRZCQJDXPFO-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCOC(=O)C
• Canonical SMILES: CCCCCCCCCCCCCCCCCCOC(=O)C
• Melting Point: 34.5 °C

Introduction

What is Octadecyl Acetate?

Octadecyl acetate, also known as stearyl acetate or acetic acid octadecyl ester, is a chemical compound with the molecular formula $C_{20}H_{40}O_2$
and a molecular weight of 312.54 g/mol. It is the ester formed from acetic acid and octadecanol. The compound's CAS Registry Number is 822-23-1.

Synonyms and Identifiers

Octadecyl acetate is known by several synonyms:

• Acetic acid octadecyl ester

• Stearyl acetate

• Acetic acid stearyl ester

• n-Octadecyl ethanoate

• Octadecanol acetate

• n-Octadecyl acetate

Other identifiers include:

• CAS Registry Number: 822-23-1

• MDL Number: MFCD00043649

• EINECS: 212-493-1

• PubChem Substance ID: 87562234

Synthesis and Production

While specific synthetic pathways for octadecyl acetate are not detailed in the provided search results, esterification reactions between acetic acid and octadecanol are a common method for its production. Research has been conducted on using octadecyl acrylate in copolymer synthesis for various applications.

Uses and Applications

The search results highlight the potential use of poly(octadecyl methacrylate) (POMA), a polymer containing octadecyl groups, as a pour point depressant in waxy crude oil. POMA synthesized via reversible addition-fragmentation chain transfer (RAFT) polymerization has been shown to improve the flowability of waxy crude oil by reducing its gelation point and apparent viscosity at low temperatures.

Safety and Handling

The safety data sheet indicates that octadecyl acetate is a solid. Direct contact with eyes may cause temporary irritation. Good personal hygiene practices, such as washing after handling the material, should always be observed. It is recommended to store it in a cool and dark place.

Regulatory Information

Octadecyl acetate is listed in various chemical inventories and databases:

• EPA TSCA Inventory

• ECHA (EC: 212-493-1)

Spectral Information

Spectral data for octadecyl acetate is available in databases such as SDBS (AIST Spectral DB) and MassBank.